(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride
Overview
Description
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride, also known as 2S-2-A2BCPEHCl, is a synthetic organic compound used in a variety of laboratory experiments and scientific research. It is a colorless crystal with a molecular weight of 441.3 g/mol and a melting point of 170-172 °C. It is soluble in water and ethanol, and slightly soluble in chloroform. It has a variety of applications in the fields of biochemistry, physiology, and organic chemistry.
Scientific Research Applications
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl has many applications in scientific research. It has been used as a biochemical reagent in enzyme assays, as a physiological reagent in cell culture studies, and as an organic reagent in organic synthesis. It has also been used to study the effects of drugs on the body, as well as to study the mechanisms of drug action.
Mechanism of Action
The mechanism of action of (2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl is not fully understood. However, it is believed to act as an inhibitor of the enzyme phosphodiesterase, which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). This inhibition of cAMP breakdown leads to increased levels of cAMP in the cell, which can lead to various physiological effects.
Biochemical and Physiological Effects
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl has been shown to have a variety of biochemical and physiological effects. It has been used to study the effects of drugs on the body, as well as to study the mechanisms of drug action. It has been shown to inhibit the enzyme phosphodiesterase, which can lead to increased levels of cAMP in the cell. This increased cAMP can lead to increased levels of protein kinase A activity, which can in turn lead to changes in gene expression, cell proliferation, and cell differentiation. It has also been shown to inhibit the enzyme acetylcholinesterase, which can lead to increased levels of acetylcholine in the body.
Advantages and Limitations for Lab Experiments
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl is a useful reagent for laboratory experiments and scientific research. Its advantages include its low cost, its stability in aqueous solutions, and its ability to be used in a variety of biochemical, physiological, and organic experiments. Its limitations include its limited solubility in non-aqueous solvents, its instability in acidic solutions, and its reactivity with other compounds.
Future Directions
The future of (2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl is promising, as it has many potential applications in the fields of biochemistry, physiology, and organic chemistry. Potential future directions include the development of more efficient synthesis methods, the study of its effects on various cell types and tissues, and the development of new methods for its use in drug discovery and development. Other potential future directions include the development of new analytical methods for its detection and quantification, and the exploration of its potential as an inhibitor of other enzymes or pathways.
Synthesis Methods
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl can be synthesized by the reaction of 2-bromo-4-chlorophenyl ethan-1-ol with hydrochloric acid in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps: first, the acid catalyzes the formation of the hydrochloride salt, and then the base catalyzes the formation of the (2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochlorideCl. The reaction is carried out in a solvent such as ethanol or methanol and is typically completed within two hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride involves the conversion of 2-bromo-4-chlorobenzaldehyde to the corresponding acid, followed by conversion to the acid chloride and reaction with (S)-2-amino-1-propanol to yield the desired product.", "Starting Materials": [ "2-bromo-4-chlorobenzaldehyde", "thionyl chloride", "(S)-2-amino-1-propanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethyl acetate", "magnesium sulfate", "sodium sulfate", "activated charcoal" ], "Reaction": [ "1. Conversion of 2-bromo-4-chlorobenzaldehyde to the corresponding acid using sodium hydroxide and hydrochloric acid", "2. Conversion of the acid to the acid chloride using thionyl chloride", "3. Reaction of the acid chloride with (S)-2-amino-1-propanol in dichloromethane to yield the desired product", "4. Workup of the reaction mixture with ethyl acetate and water", "5. Drying of the organic layer with magnesium sulfate", "6. Filtration and removal of the solvent under reduced pressure", "7. Recrystallization of the product from diethyl ether and activated charcoal", "8. Formation of the hydrochloride salt by treatment with hydrochloric acid" ] } | |
CAS RN |
2613299-15-1 |
Product Name |
(2S)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride |
Molecular Formula |
C8H10BrCl2NO |
Molecular Weight |
287 |
Purity |
95 |
Origin of Product |
United States |
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